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Compound of Interest

Compound Name: 2,2',3,4,4',5'-Hexachlorobiphenyl

CAS No.: 35065-28-2

Cat. No.: B1215911

Get Quote

This technical support center provides troubleshooting guidance and frequently asked

questions (FAQs) for researchers, scientists, and drug development professionals working on

the detection of PCB 138 in water samples.

Frequently Asked Questions (FAQs)
Q1: What is the most common analytical method for detecting PCB 138 in water at low

concentrations?

A1: The most common and highly effective methods are gas chromatography (GC) coupled

with either a mass spectrometer (MS) or a tandem mass spectrometer (MS/MS).[1][2][3] GC-

MS/MS, in particular, offers increased selectivity and can cut through chemical background

noise, which is crucial for achieving low detection limits.[1] For routine monitoring, GC with an

electron capture detector (GC-ECD) is also used, though it may be more susceptible to

interferences.[4][5]

Q2: I am not achieving the desired detection limits for PCB 138. What are the first

troubleshooting steps I should take?
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A2: If you are experiencing low sensitivity, consider the following initial steps:

Check for Leaks: A small leak in the GC inlet can lead to poor sensitivity and repeatability.[6]

Verify Instrument Parameters: Ensure your GC-MS/MS parameters, such as injection mode,

oven temperature program, and MS acquisition mode (e.g., Multiple Reaction Monitoring -

MRM), are optimized for PCB 138.

Assess Sample Preparation: Inefficient extraction or cleanup during sample preparation is a

common cause of low recovery and, consequently, poor detection limits. Review your

extraction solvent, volume, and cleanup procedures.[7][8]

Inspect for Contamination: Contamination from solvents, reagents, or glassware can

introduce interferences and elevate the baseline, masking the analyte signal.[4]

Q3: What are common sources of interference when analyzing for PCB 138 in water samples?

A3: Interferences in PCB analysis can be significant and varied, depending on the sample

source.[9] Common interferences include:

Other PCB congeners that may co-elute.

Organochlorine pesticides.[1]

Polyaromatic hydrocarbons (PAHs).[1]

Chlorinated dioxins and dibenzofurans.[9]

Elemental sulfur, particularly in wastewater samples.[4]

Lipids and other biogenic organic matter in samples with high biological content.[4][9]

Q4: How can I remove interferences from my water sample extract?

A4: Several cleanup techniques can be employed to remove interferences prior to analysis:

Adsorption Chromatography: Using materials like Florisil or silica gel can separate PCBs

from more polar interfering compounds.[4][7]
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Sulfur Cleanup: Treatment with activated copper can effectively remove elemental sulfur.[4]

Sulfuric Acid Cleanup: This oxidative cleanup is particularly effective for removing biogenic

organic interferences.[4]

Gel Permeation Chromatography (GPC): GPC is useful for removing high molecular weight

interferences like lipids.[9]

Troubleshooting Guides
Issue 1: Low or No Signal for PCB 138

Possible Cause Troubleshooting Step

Inefficient Sample Extraction

* Verify the choice of extraction solvent (e.g., n-

hexane, dichloromethane).[1][4] * Ensure the

solvent volume is adequate for the sample

volume. * Optimize the extraction technique

(e.g., liquid-liquid extraction, solid-phase

extraction).[7]

Poor Analyte Recovery During Concentration

* Check for evaporative losses during the

concentration step.[7] * Ensure the final volume

is appropriate for the desired detection limit.[4]

Instrument Sensitivity Issues

* Perform an instrument tune and calibration to

ensure it meets performance specifications. *

Check for leaks in the GC inlet or MS system.[6]

* Clean the ion source, as a dirty source can

significantly reduce sensitivity.

Incorrect GC-MS/MS Parameters

* Verify that the correct precursor and product

ions are selected for PCB 138 in MRM mode. *

Optimize the collision energy for the selected

MRM transition. * Ensure the GC oven

temperature program provides adequate

separation of PCB 138 from potential

interferences.[1]
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Issue 2: High Background Noise or Unidentified Peaks
Possible Cause Troubleshooting Step

Contaminated Solvents or Reagents

* Analyze a solvent blank to check for

contamination. * Use high-purity, pesticide-

grade or equivalent solvents.[4]

Contaminated Glassware or Sample Containers

* Ensure all glassware is thoroughly cleaned

and rinsed with a high-purity solvent. * Use

sample containers with Teflon-lined lids to

prevent contamination.[4]

Matrix Interferences

* Implement one or more of the cleanup

procedures described in FAQ 4. * Consider

using a more selective analytical technique,

such as GC-MS/MS, to differentiate the analyte

from the matrix.[1]

Carryover from Previous Injections

* Run a solvent blank after a high-concentration

sample to check for carryover. * Increase the

GC oven temperature at the end of the run or

add a bake-out step to clean the column.

Data Presentation
Table 1: Comparison of Detection Limits for PCB 138 in Water by Different Methods
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Analytical
Method

Extraction/Cle
anup

Limit of
Detection
(LOD)

Limit of
Quantitation
(LOQ)

Reference

GC-MS

Ultrasound-

Assisted

Emulsification-

Microextraction

(USAEME) with

isooctane

3-12 ng/L 10-40 ng/L [10]

GC-MS

Solid-Phase

Microextraction

(SPME)

8.73 - 13.8 ng/L - [11]

GC-MS/MS

Liquid-Liquid

Extraction with n-

hexane

-
2 µg/L (2 pg on

column)
[1]

HRGC/HRMS

(EPA Method

1668)

- 109 - 193 pg/L - [7]

Experimental Protocols
Protocol 1: Liquid-Liquid Extraction for GC-MS/MS
Analysis
This protocol is a generalized procedure based on common practices.[1][8]

Sample Collection: Collect 1 L of water sample in a pre-cleaned amber glass bottle with a

Teflon-lined cap.

Spiking: Add appropriate surrogate standards to the sample.

Extraction:

Transfer the water sample to a 2 L separatory funnel.
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Add 60 mL of n-hexane (or another suitable solvent like dichloromethane).

Shake the funnel vigorously for 2 minutes, periodically venting to release pressure.

Allow the layers to separate.

Drain the aqueous (lower) layer back into the sample bottle.

Drain the organic (upper) layer into a collection flask.

Repeat the extraction of the aqueous sample two more times with fresh portions of the

extraction solvent.

Combine all organic extracts.

Drying: Pass the combined organic extract through a funnel containing anhydrous sodium

sulfate to remove any residual water.

Concentration:

Concentrate the extract to a volume of 3-4 mL using a Kuderna-Danish apparatus or a

rotary evaporator.

Further concentrate the extract to the final desired volume (e.g., 1 mL) under a gentle

stream of nitrogen.

Cleanup (if necessary): Perform one of the cleanup procedures described in FAQ 4.

Analysis: Add an internal standard and inject an aliquot of the final extract into the GC-

MS/MS system.

Protocol 2: GC-MS/MS Instrumental Parameters
The following are example GC-MS/MS parameters. Optimal conditions may vary depending on

the specific instrument and column used.[1][12]

Gas Chromatograph (GC):

Column: DB-5MS (30 m x 0.25 mm I.D., 0.25 µm film thickness) or equivalent.
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Injection: Splitless, 1 µL injection volume.

Inlet Temperature: 250 °C.

Oven Program:

Initial temperature: 60 °C, hold for 1 min.

Ramp 1: 30 °C/min to 200 °C.

Ramp 2: 10 °C/min to 320 °C, hold for 2 min.

Carrier Gas: Helium at a constant flow rate.

Mass Spectrometer (MS/MS):

Ionization Mode: Electron Ionization (EI).

Acquisition Mode: Multiple Reaction Monitoring (MRM).

Precursor Ion for PCB 138: m/z 360.

Product Ions for PCB 138: Select two stable and abundant product ions for quantification

and confirmation (e.g., m/z 290, 255).

Collision Energy: Optimize for the specific instrument to maximize the abundance of the

product ions.
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Caption: Experimental workflow for PCB 138 analysis in water.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. documents.thermofisher.com [documents.thermofisher.com]

2. nationalacademies.org [nationalacademies.org]

3. agilent.com [agilent.com]

4. www2.gov.bc.ca [www2.gov.bc.ca]

5. peakscientific.com [peakscientific.com]

6. agilent.com [agilent.com]

7. atsdr.cdc.gov [atsdr.cdc.gov]

8. researchgate.net [researchgate.net]

9. epa.gov [epa.gov]

10. Measurement of selected polychlorinated biphenyls (PCBs) in water via ultrasound
assisted emulsification-microextraction (USAEME) using low-density organic solvents -
PubMed [pubmed.ncbi.nlm.nih.gov]

11. researchgate.net [researchgate.net]

12. shimadzu.com [shimadzu.com]

To cite this document: BenchChem. [Technical Support Center: Analysis of PCB 138 in Water
Samples]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1215911/docs#technical-support-center-analysis-of-
pcb-138-in-water-samples]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1215911?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215911?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

